Cas no 75762-47-9 (Hydroxysepiapterin)

• Product Name: Hydroxysepiapterin
• CAS No: 75762-47-9
• MF: C₉H₁₁N₅O₄
• MW: 253.214740991592
• CID: 570426
• Update Time: 2023-11-18

Hydroxysepiapterin Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone,2-amino-6-(2,3-dihydroxy-1-oxopropyl)-7,8-dihydro-, (S)- (9CI)
• Hydroxysepiapterin
• 3'-Hydroxysepiapterin
• 2-amino-6-[(2S)-2,3-dihydroxypropanoyl]-1,4,7,8-tetrahydropteridin-4-one
• 2,3-Dihydroxy-1-(4-hydroxy-2-imino-1,2,7,8-tetrahydropteridin-6-yl)propan-1-one
• 4(1H)-Pteridinone, 2-amino-6-(2,3-dihydroxy-1-oxopropyl)-7,8-dihydro-, (S)-
• CID 135618590

• Inchi： 1S/C9H11N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h4,15-16H,1-2H2,(H4,10,11,13,14,18)/t4-/m0/s1
• InChI Key： QHNIUIKIRXYAAW-BYPYZUCNSA-N
• SMILES： O[C@@H](CO)C(C1CNC2=C(C(NC(N)=N2)=O)N=1)=O

Computed Properties

• Exact Mass: 253.081
• Monoisotopic Mass: 253.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 2.02
• Boiling Point: 541.1°C at 760 mmHg
• Flash Point: 281.1°C
• Refractive Index: 1.86